Cas no 1805406-59-0 (4-Bromo-2-(difluoromethyl)-5-hydroxy-3-nitropyridine)
4-Bromo-2-(difluoromethyl)-5-hydroxy-3-nitropyridine Chemical and Physical Properties
Names and Identifiers
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- 4-Bromo-2-(difluoromethyl)-5-hydroxy-3-nitropyridine
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- Inchi: 1S/C6H3BrF2N2O3/c7-3-2(12)1-10-4(6(8)9)5(3)11(13)14/h1,6,12H
- InChI Key: CCDVGCMXRLDYMD-UHFFFAOYSA-N
- SMILES: BrC1C(=CN=C(C(F)F)C=1[N+](=O)[O-])O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 226
- XLogP3: 1.7
- Topological Polar Surface Area: 78.9
4-Bromo-2-(difluoromethyl)-5-hydroxy-3-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024006919-500mg |
4-Bromo-2-(difluoromethyl)-5-hydroxy-3-nitropyridine |
1805406-59-0 | 97% | 500mg |
$1,058.40 | 2022-04-01 | |
| Alichem | A024006919-1g |
4-Bromo-2-(difluoromethyl)-5-hydroxy-3-nitropyridine |
1805406-59-0 | 97% | 1g |
$1,596.00 | 2022-04-01 |
4-Bromo-2-(difluoromethyl)-5-hydroxy-3-nitropyridine Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 4-Bromo-2-(difluoromethyl)-5-hydroxy-3-nitropyridine
Recent Advances in the Study of 4-Bromo-2-(difluoromethyl)-5-hydroxy-3-nitropyridine (CAS: 1805406-59-0)
In recent years, the compound 4-Bromo-2-(difluoromethyl)-5-hydroxy-3-nitropyridine (CAS: 1805406-59-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique bromo, difluoromethyl, hydroxy, and nitro functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. The presence of multiple reactive sites makes it a versatile intermediate for synthesizing more complex molecules with potential biological activities.
A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways and biological activities of derivatives of 4-Bromo-2-(difluoromethyl)-5-hydroxy-3-nitropyridine. The researchers employed a combination of computational modeling and experimental synthesis to optimize the compound's structure for enhanced bioactivity. Their findings indicated that modifications at the bromo and nitro positions could significantly influence the compound's binding affinity to target proteins, particularly those involved in inflammatory pathways. This suggests potential applications in developing anti-inflammatory agents.
Another significant development was reported in a preprint article on bioRxiv, where the compound was investigated for its role in agrochemical applications. The study demonstrated that 4-Bromo-2-(difluoromethyl)-5-hydroxy-3-nitropyridine could serve as a precursor for novel pesticides with improved efficacy against resistant pest strains. The researchers highlighted the compound's ability to disrupt key enzymatic processes in pests, offering a new mechanism of action that could circumvent existing resistance mechanisms.
In addition to its direct applications, the compound has also been the subject of methodological advancements. A recent paper in Organic Letters detailed a novel, high-yield synthesis route for 4-Bromo-2-(difluoromethyl)-5-hydroxy-3-nitropyridine, utilizing green chemistry principles to minimize environmental impact. This breakthrough not only enhances the compound's accessibility for further research but also aligns with the growing demand for sustainable chemical processes in the pharmaceutical industry.
Despite these promising developments, challenges remain in fully harnessing the potential of 4-Bromo-2-(difluoromethyl)-5-hydroxy-3-nitropyridine. For instance, its stability under physiological conditions and potential toxicity profiles require further investigation. Ongoing studies are focusing on optimizing its pharmacokinetic properties to ensure its suitability for therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into practical solutions.
In conclusion, the compound 4-Bromo-2-(difluoromethyl)-5-hydroxy-3-nitropyridine (CAS: 1805406-59-0) represents a valuable scaffold in both medicinal and agrochemical research. Recent studies have shed light on its synthetic versatility, biological activities, and potential applications, paving the way for future innovations. As research continues to unravel its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemical biology and pharmaceutical sciences.
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